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Truxenone Adducts in Bilayer Solar Cells: A
Comparative Guide
For researchers, scientists, and drug development professionals, this guide offers a side-by-

side comparison of truxenone adducts as electron acceptor materials in bilayer organic solar

cells, with supporting experimental data.

A series of electron-deficient truxenone derivatives have been investigated as potential

alternatives to fullerenes in organic photovoltaic applications.[1][2][3] These truxenone-based

molecules offer advantages such as tunable absorption profiles, absorptivities more than ten

times higher than the common fullerene derivative PCBM, and slightly higher electron affinities.

[1][2][3] This guide focuses on a comparative study of three truxenone adducts—T1A, T2A,

and T3A—in a bilayer solar cell architecture, benchmarked against the widely used acceptor,

phenyl-C61-butyric acid methyl ester (PCBM).

Performance Comparison
The photovoltaic performance of bilayer organic solar cells incorporating three different

truxenone adducts (T1A, T2A, and T3A) as the electron acceptor layer was evaluated and

compared with a standard PCBM-based device. Two different phthalocyanine-based donor

materials were used: zinc phthalocyanine (ZnPc) and subphthalocyanine (SubPc).[1] The key

performance metrics are summarized in the table below.
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Acceptor
Material

Donor
Material

Open-
Circuit
Voltage
(Voc) [V]

Short-
Circuit
Current
Density
(Jsc)
[mA/cm2]

Fill Factor
(FF) [%]

Power
Conversion
Efficiency
(PCE) [%]

T1A ZnPc 0.38 0.22 25 0.02

T2A ZnPc 0.37 0.28 24 0.03

T3A ZnPc 0.40 0.33 25 0.03

PCBM ZnPc 0.56 4.31 54 1.30

T1A SubPc 0.82 0.53 19 0.08

T2A SubPc 0.82 0.65 23 0.12

T3A SubPc 0.84 0.85 24 0.17

PCBM SubPc 0.96 1.95 37 0.73

In devices using SubPc as the donor, a clear trend of increasing short-circuit current (Jsc) was

observed when moving from T1A to T2A and then to T3A.[1] The highest power conversion

efficiency (PCE) among the truxenone adducts was achieved with the T3A adduct in

conjunction with the SubPc donor, reaching 0.28%.[1] However, the reference devices using

PCBM as the acceptor material showed higher overall performance, with a PCE of 1.30% with

ZnPc and 0.73% with SubPc in the same device configuration.[1] The open-circuit voltages

(Voc) were notably higher for devices using SubPc compared to those with ZnPc, which is

attributed to the lower highest occupied molecular orbital (HOMO) energy level of SubPc.[1]

The fill factors for the truxenone-based devices were generally low, ranging from 19% to 25%.

[1]

Experimental Protocols
The bilayer solar cells were fabricated in an inverted device architecture.[1]

Device Fabrication:
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Indium tin oxide (ITO) coated glass substrates were used as the transparent cathode.

A layer of titanium dioxide (TiOx) was deposited on the ITO substrates.

The truxenone adducts (T1A, T2A, or T3A) or PCBM were dissolved in a suitable solvent

and spin-coated onto the TiOx layer to form the electron acceptor layer.

The electron donor material, either subphthalocyanine (SubPc) or zinc phthalocyanine

(ZnPc), was then deposited by thermal evaporation on top of the acceptor layer.[3]

Finally, a top contact of Molybdenum(VI) oxide (MoO3) and silver (Ag) was thermally

evaporated to complete the device.[1]

Characterization:

The current density-voltage (J-V) characteristics of the fabricated solar cells were measured

under simulated solar illumination to determine the key photovoltaic parameters: open-circuit

voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency

(PCE).

Experimental Workflow
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Bilayer Solar Cell Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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